Self-assembling purine and pteridine quartets: how do π-conjugation patterns affect resonance-assisted hydrogen bonding?†
Organic & Biomolecular Chemistry Pub Date: 2020-01-14 DOI: 10.1039/C9OB02412C
Abstract
Computed association strengths for 43 purine and pteridine quartets (38 to 100 kcal mol−1) show excellent linear correlation with π-conjugation gain in the assembled monomers (r2 = 0.965). Even quartets having the same secondary electrostatic interactions can display very different association strengths depending on the π-conjugation patterns of the monomeric units.
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Journal Name：Organic & Biomolecular Chemistry
Research Products
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CAS no.: 117832-15-2
